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Compound of Interest

Compound Name: Exiproben

Cat. No.: B1671833 Get Quote

This guide provides a comprehensive overview of the chemical structure of Exiproben,

intended for researchers, scientists, and professionals in drug development.

Introduction
Exiproben is a chemical compound with the molecular formula C16H24O5[1][2]. It is

systematically named 2-(3-hexoxy-2-hydroxypropoxy)benzoic acid[1][3]. Exiproben is

classified as a member of the benzoic acids[1]. This document will elaborate on its structural

features, providing a detailed breakdown of its constituent functional groups and their

arrangement.

Molecular and Structural Data
A summary of the key identifiers and properties of Exiproben is presented in the table below

for easy reference.
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Identifier Value

IUPAC Name 2-(3-hexoxy-2-hydroxypropoxy)benzoic acid[1]

Molecular Formula C16H24O5[1][2]

Molecular Weight 296.36 g/mol [2][3]

CAS Registry Number 26281-69-6[3]

SMILES CCCCCCOCC(COC1=CC=CC=C1C(=O)O)O[1]

InChI

InChI=1S/C16H24O5/c1-2-3-4-7-10-20-11-

13(17)12-21-15-9-6-5-8-14(15)16(18)19/h5-6,8-

9,13,17H,2-4,7,10-12H2,1H3,(H,18,19)[1]

InChIKey YTPJKQPMTSNTGI-UHFFFAOYSA-N[1]

Detailed Structural Analysis
Exiproben's structure is characterized by three main components: a benzoic acid moiety, a

central propanol backbone with a hydroxyl group, and a hexoxy side chain.

Benzoic Acid Moiety: This is an aromatic ring (benzene) attached to a carboxylic acid

functional group (-COOH). In Exiproben, the propoxy chain is attached at the ortho (position

2) of the benzoic acid.

Glycerol-derived Linker: A 3-carbon chain derived from glycerol links the benzoic acid and

the hexyl ether. This linker contains a secondary alcohol (-OH group) at the 2-position, which

is a key structural feature.

Hexoxy Side Chain: A six-carbon alkyl chain (hexyl group) is connected to the glycerol

backbone via an ether linkage (-O-).

The connectivity of these components results in the full structure of 2-(3-hexoxy-2-

hydroxypropoxy)benzoic acid.

Visualization of the Chemical Structure
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The following diagram illustrates the two-dimensional chemical structure of Exiproben,

highlighting the arrangement of its atoms and functional groups.

Caption: 2D chemical structure of Exiproben.

Experimental Protocols
While this guide focuses on the chemical structure, the synthesis of Exiproben has been

described in the literature. For detailed experimental procedures, readers are referred to the

following patents and publications:

GB 933980 (1963 to Thomae)

US 3198827 (1965 to Boehringer, Ing.)

These documents provide the foundational methods for the preparation of Exiproben.

Conclusion
The chemical structure of Exiproben, 2-(3-hexoxy-2-hydroxypropoxy)benzoic acid, is well-

defined. Its combination of an aromatic acid, a chiral hydroxylated linker, and a lipophilic alkyl

chain are key to its physicochemical properties and biological activity. A thorough

understanding of this structure is fundamental for any research or development activities

involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of Exiproben]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671833#what-is-the-chemical-structure-of-
exiproben]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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